Cas no 2228337-93-5 (3-amino-1-(5-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)cyclobutane-1-carboxylic acid)

• Product Name: 3-amino-1-(5-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)cyclobutane-1-carboxylic acid
• CAS No: 2228337-93-5
• MF: C₁₆H₂₂N₂O₅
• MW: 322.356284618378
• CID: 6196115
• PubChem ID: 165702317
• Update Time: 2025-05-20

3-amino-1-(5-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(5-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)cyclobutane-1-carboxylic acid
• 2228337-93-5
• EN300-1874005
• 3-amino-1-(5-{[(tert-butoxy)carbonyl]amino}-2-hydroxyphenyl)cyclobutane-1-carboxylic acid

• Inchi： 1S/C16H22N2O5/c1-15(2,3)23-14(22)18-10-4-5-12(19)11(6-10)16(13(20)21)7-9(17)8-16/h4-6,9,19H,7-8,17H2,1-3H3,(H,18,22)(H,20,21)
• InChI Key： SOJIEUOTJQFPLX-UHFFFAOYSA-N
• SMILES： OC(C1(C2C(=CC=C(C=2)NC(=O)OC(C)(C)C)O)CC(C1)N)=O

Computed Properties

• Exact Mass: 322.15287181g/mol
• Monoisotopic Mass: 322.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 122Ų

Additional information on 3-amino-1-(5-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)cyclobutane-1-carboxylic acid

Comprehensive Overview of 3-amino-1-(5-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)cyclobutane-1-carboxylic acid (CAS No. 2228337-93-5)

The compound 3-amino-1-(5-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)cyclobutane-1-carboxylic acid (CAS No. 2228337-93-5) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a cyclobutane ring, tert-butoxycarbonyl (Boc) protecting group, and hydroxyphenyl moiety, makes it a valuable intermediate in drug discovery and peptide synthesis. Researchers are increasingly interested in this compound due to its role in modulating biological activity and enhancing drug delivery systems.

One of the most frequently searched questions about this compound revolves around its synthetic applications and mechanism of action. The presence of the Boc-protected amino group and the carboxylic acid functionality allows for versatile chemical modifications, making it a key building block in medicinal chemistry. Recent studies highlight its utility in designing small-molecule inhibitors and peptide-based therapeutics, aligning with the growing demand for targeted therapies in oncology and autoimmune diseases.

Another hot topic in the scientific community is the solubility and stability of 3-amino-1-(5-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)cyclobutane-1-carboxylic acid. Researchers often inquire about optimal storage conditions and solvent compatibility, as these factors critically impact its performance in experimental settings. The compound’s hydroxyphenyl group contributes to its moderate polarity, while the Boc group enhances stability under acidic conditions, making it suitable for multi-step synthetic routes.

In the context of green chemistry and sustainable synthesis, this compound has garnered attention for its potential to reduce waste in pharmaceutical manufacturing. The cyclobutane core, though less common than cyclohexane or benzene derivatives, offers a rigid scaffold that can improve drug bioavailability and reduce metabolic degradation. This aligns with the industry’s shift toward eco-friendly synthesis and bioavailability optimization, which are frequently searched topics in AI-driven drug development platforms.

From a structural-activity relationship (SAR) perspective, the compound’s amino and carboxylic acid groups provide critical binding sites for interactions with biological targets. Computational chemists often explore its 3D conformation and electronic properties to predict its behavior in drug-receptor complexes. Such analyses are pivotal in virtual screening campaigns, a trending area in AI-assisted drug discovery.

Lastly, the compound’s CAS No. 2228337-93-5 serves as a unique identifier in regulatory and commercial databases, ensuring traceability in global supply chains. With the rise of precise chemical sourcing and quality control standards, this identifier is frequently queried by procurement specialists and analytical laboratories. Its inclusion in high-throughput screening libraries further underscores its relevance in modern drug development pipelines.